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Compound of Interest

Compound Name: 2-Methylpentanamide

Cat. No.: B1217331 Get Quote

For the attention of: Researchers, scientists, and professionals in drug development.

Subject: An in-depth analysis of the melting and boiling points of 2-Methylpentanamide (CAS

6941-49-7), including detailed experimental methodologies.

Introduction
2-Methylpentanamide, also known as 2-methylvaleramide, is a primary amide with the

chemical formula C₆H₁₃NO. A thorough understanding of its fundamental physicochemical

properties, such as its melting and boiling points, is crucial for its application in research and

development, particularly in areas like solvent selection, reaction condition optimization, and

material characterization. This document provides available data on these properties and

outlines the standard experimental procedures for their determination.

Quantitative Data
The physical properties of 2-Methylpentanamide are summarized in the table below. It is

important to note that while a boiling point has been reported, an experimentally determined

melting point is not readily available in the surveyed scientific literature.
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Property Value Source

IUPAC Name 2-methylpentanamide PubChem[1]

Synonyms 2-Methylvaleramide PubChem[1]

CAS Number 6941-49-7 PubChem[1]

Molecular Formula C₆H₁₃NO PubChem[1]

Molecular Weight 115.17 g/mol PubChem[1]

Boiling Point 245.2 °C at 760 mmHg Molbase

Melting Point Data not available

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a solid amide like 2-Methylpentanamide.

Melting Point Determination
A precise melting point is a key indicator of a compound's purity. The procedure described here

utilizes a Mel-Temp apparatus, a common instrument in organic chemistry laboratories.

Methodology:

Sample Preparation: A small, dry sample of 2-Methylpentanamide is finely crushed into a

powder. The open end of a capillary tube is pressed into the powder. The tube is then

inverted and gently tapped on a hard surface to pack the solid into the closed end, achieving

a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed into the sample holder of the Mel-

Temp apparatus.

Heating and Observation: The apparatus is switched on, and the heating rate is adjusted. An

initial rapid heating can be employed to determine an approximate melting range. For an

accurate measurement, a second, fresh sample is heated rapidly to about 15-20°C below the
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approximate melting point. The heating rate is then reduced to a slow and steady 1-2°C per

minute.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range. For a pure compound, this range is typically narrow.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. The Thiele tube method is a convenient and widely used technique for

determining the boiling point of small quantities of a liquid.

Methodology:

Sample Preparation: A small volume (a few milliliters) of 2-Methylpentanamide is placed in

a small test tube. A capillary tube, sealed at one end, is inverted and placed (open end

down) into the test tube containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band

or a wire. The entire assembly is then clamped inside a Thiele tube containing a high-boiling

point liquid (such as mineral oil or silicone oil), ensuring the sample is below the oil level.

Heating and Observation: The side arm of the Thiele tube is gently heated with a Bunsen

burner or a microburner. The design of the tube facilitates the circulation of the oil, ensuring

uniform heating. As the temperature rises, air trapped in the capillary tube will bubble out.

Data Recording: Heating is continued until a continuous and rapid stream of bubbles

emerges from the capillary tube. The heat source is then removed. As the apparatus cools,

the bubbling will slow down and eventually stop. The boiling point is the temperature at which

the liquid just begins to be drawn back into the capillary tube. This is the point where the

vapor pressure of the sample equals the atmospheric pressure. The atmospheric pressure

should be recorded alongside the boiling point.

Visualized Experimental Workflow
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The logical flow of the experimental determination of the physicochemical properties of 2-
Methylpentanamide is illustrated below.
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Caption: Workflow for determining the melting and boiling points of 2-Methylpentanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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